Cas no 2418709-93-8 (2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid)
2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-26631115
- 2418709-93-8
- 2-[3-ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid
- 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid
-
- Inchi: 1S/C17H22N2O2/c1-5-14-11(2)15(10-16(20)21)13(4)17(12(14)3)19-8-6-18-7-9-19/h1,18H,6-10H2,2-4H3,(H,20,21)
- InChI Key: DJHJKBMQYJZAQX-UHFFFAOYSA-N
- SMILES: OC(CC1=C(C)C(C#C)=C(C)C(=C1C)N1CCNCC1)=O
Computed Properties
- Exact Mass: 286.168127949g/mol
- Monoisotopic Mass: 286.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 52.6Ų
2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26631115-1.0g |
2-[3-ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid |
2418709-93-8 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid
2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic Acid: A Comprehensive Overview
The compound with CAS No. 2418709-93-8, known as 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. In this article, we will delve into its structural characteristics, synthesis methods, pharmacological properties, and recent advancements in its research.
The molecular structure of 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid is characterized by a phenyl ring substituted with multiple functional groups. The presence of an ethynyl group (-C≡CH), three methyl groups (-CH₃), and a piperazine ring (-N(CH₂CH₂N)) introduces a high degree of functional diversity. This complexity makes the compound a valuable candidate for exploring novel chemical reactions and biological interactions.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its role as a precursor for drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. The piperazine moiety, a well-known structural motif in pharmaceuticals, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. This interaction has been explored in the context of developing treatments for various diseases, including cancer and neurodegenerative disorders.
In terms of synthesis, 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid can be prepared through a series of well-established organic reactions. The process typically involves the coupling of an alkyne with an appropriately substituted aryl halide using transition metal catalysts. The subsequent functionalization steps allow for the introduction of the methyl and piperazine groups, ensuring the final product's structural integrity. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for research purposes.
The pharmacological profile of this compound has been extensively studied using in vitro and in vivo models. Experimental data suggest that it exhibits selective binding to certain protein targets, which could be leveraged for therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical studies, providing insights into its potential efficacy and safety profiles.
From an environmental perspective, understanding the degradation pathways and ecological impact of 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yL)phenyl]acetic acid is crucial for sustainable chemical practices. Recent research has focused on identifying biodegradation mechanisms and assessing its toxicity to aquatic organisms. These studies aim to ensure that the compound's use aligns with environmental regulations and promotes eco-friendly chemical innovation.
In conclusion, 2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yL)phenyl]acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.
2418709-93-8 (2-[3-Ethynyl-2,4,6-trimethyl-5-(piperazin-1-yl)phenyl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)